Cas no 288847-35-8 (Combretastatin A1 phosphate)

• Product Name: Combretastatin A1 phosphate
• CAS No: 288847-35-8
• MF: C₁₈H₂₂O₁₂P₂
• MW: 492.307608127594
• CID: 1436729
• Update Time: 2025-06-14

Combretastatin A1 phosphate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-methoxy-6-[(1Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]-,bis(dihydrogen phosphate)
• [3-methoxy-2-phosphonooxy-6-[(Z)-2-(3,4,5-trimethoxyphenyl)ethenyl]phenyl] dihydrogen phosphate
• Oxi 4503
• 1,2-Benzenediol, 3-Methoxy-6-[(1Z)-2-(3,4,5-triMethoxyphenyl)ethenyl]-, 1,2-bis(dihydrogen phosphate)
• CoMbretastatin A1 diphosphate
• Rostafuroxine
• OXI4503
• OXI-4503
• Combretastatin A-1 bis(phosphate)
• KB-64255
• UNII-JH6Z94GLUD
• Combretastatin A1 phosphate

• Inchi： 1S/C18H22O12P2/c1-25-13-8-7-12(16(29-31(19,20)21)18(13)30-32(22,23)24)6-5-11-9-14(26-2)17(28-4)15(10-11)27-3/h5-10H,1-4H3,(H2,19,20,21)(H2,22,23,24)/b6-5-
• InChI Key： GSOXMQLWUDQTNT-WAYWQWQTSA-N
• SMILES： C1(OP(O)(O)=O)=C(/C=C\C2=CC(OC)=C(OC)C(OC)=C2)C=CC(OC)=C1OP(O)(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Combretastatin A1 phosphate

Comprehensive Overview of Combretastatin A1 phosphate (CAS No. 288847-35-8): Mechanism, Applications, and Research Insights

Combretastatin A1 phosphate (CA1P), with the CAS number 288847-35-8, is a synthetic phosphate prodrug derived from the natural compound Combretastatin A1. This molecule belongs to the combretastatin family, renowned for its unique ability to disrupt microtubule dynamics and exhibit potent anti-vascular effects. Researchers and pharmaceutical developers are increasingly interested in CA1P due to its potential applications in targeted therapies, particularly in oncology and angiogenesis inhibition.

The mechanism of action of Combretastatin A1 phosphate revolves around its rapid conversion to the active metabolite, Combretastatin A1, upon administration. This metabolite selectively targets endothelial cells, inducing cytoskeletal collapse and disrupting blood vessel formation. Such properties make it a promising candidate for cancer treatment strategies, especially in combination with immunotherapy or radiation therapy. Recent studies highlight its synergy with checkpoint inhibitors, a trending topic in cancer research.

In the context of drug development, CAS 288847-35-8 has garnered attention for its improved solubility and bioavailability compared to its parent compound. This addresses a critical challenge in pharmaceutical formulations, aligning with current industry demands for enhanced drug delivery systems. Researchers are also exploring its potential in non-oncological conditions, such as ocular diseases and inflammatory disorders, where abnormal angiogenesis plays a key role.

The growing interest in Combretastatin A1 phosphate is reflected in search trends, with queries like "CA1P clinical trials 2024," "Combretastatin A1 phosphate mechanism," and "288847-35-8 solubility data" gaining traction. These searches underscore the demand for translational research updates and practical applications of this compound. Notably, its role in tumor microenvironment modulation aligns with the broader focus on precision medicine—a dominant theme in contemporary biomedical innovation.

From a synthetic chemistry perspective, the production of Combretastatin A1 phosphate involves sophisticated phosphorylation techniques to ensure stability and efficacy. Analytical methods such as HPLC purity testing and mass spectrometry are critical for quality control, reflecting the compound's importance in high-value research. Discussions around patent landscapes and generic development timelines further highlight its commercial relevance.

Environmental and toxicity profiles of CAS 288847-35-8 remain under investigation, with recent studies focusing on metabolite safety and dose optimization. These aspects are crucial for regulatory approvals and align with the increasing emphasis on sustainable drug development. As the scientific community explores biomarker-driven approaches, Combretastatin A1 phosphate continues to emerge as a versatile tool in both therapeutic and diagnostic contexts.

In summary, Combretastatin A1 phosphate (288847-35-8) represents a compelling intersection of natural product chemistry and modern pharmacology. Its multifaceted applications—from cancer therapeutics to angiogenesis research—position it as a compound of enduring significance. As personalized medicine evolves, CA1P’s role in combination therapies and disease-specific targeting will likely expand, offering new avenues for scientific discovery and clinical breakthroughs.